Cas no 2172214-19-4 (4-3-(hydroxymethyl)oxan-3-yloxepan-4-ol)

• Product Name: 4-3-(hydroxymethyl)oxan-3-yloxepan-4-ol
• CAS No: 2172214-19-4
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 6541162
• PubChem ID: 165602346
• Update Time: 2025-07-18

4-3-(hydroxymethyl)oxan-3-yloxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(hydroxymethyl)oxan-3-yloxepan-4-ol
• 2172214-19-4
• EN300-1646477
• 4-[3-(hydroxymethyl)oxan-3-yl]oxepan-4-ol

• Inchi： 1S/C12H22O4/c13-9-11(3-1-7-16-10-11)12(14)4-2-6-15-8-5-12/h13-14H,1-10H2
• InChI Key： XXVUJZSVPWIIQW-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(CO)COCCC1

Computed Properties

• Exact Mass: 230.15180918g/mol
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.9Ų

Additional information on 4-3-(hydroxymethyl)oxan-3-yloxepan-4-ol

Introduction to Compound CAS No. 2172214-19-4: 4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol

4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol, with the CAS number 2172214-19-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxepane and oxane ring structures, exhibits promising biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol is defined by its complex ring system, which includes an oxepane ring (a seven-membered oxygen-containing ring) and an oxane ring (a six-membered oxygen-containing ring). The presence of a hydroxymethyl group on the oxane ring adds to its structural complexity and contributes to its unique chemical properties. The compound's molecular formula is C₁₀H₁₈O₃, with a molecular weight of approximately 186.25 g/mol.

In terms of physical properties, 4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

The synthesis of 4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol has been a topic of extensive research due to its potential applications in drug development. One of the commonly reported synthetic routes involves the cyclization of a suitable precursor molecule followed by functional group modifications. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using palladium-catalyzed cross-coupling reactions followed by intramolecular cyclization. This method not only improves the yield but also reduces the number of steps required for the synthesis, making it more cost-effective and scalable for industrial production.

The biological activities of 4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol have been extensively investigated in various preclinical studies. One of the most notable findings is its potent anti-inflammatory activity. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been reported to exhibit anti-proliferative effects on cancer cells, particularly in breast and colon cancer cell lines. These findings suggest that 4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol may have potential as a therapeutic agent for inflammatory diseases and cancer.

Beyond its anti-inflammatory and anti-proliferative properties, recent research has also explored the neuroprotective effects of 4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol has also been studied to evaluate its suitability as a drug candidate. Preclinical studies in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In conclusion, 4-3-(Hydroxymethyl)oxan-3-yloxepan-4-ol, with CAS number 2172214-19-4, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, efficient synthesis methods, potent anti-inflammatory and anti-proliferative properties, neuroprotective effects, and favorable pharmacokinetic profile make it an attractive candidate for further drug development. Ongoing research continues to explore its full potential in various medical fields, paving the way for new treatments and therapies.